Cas no 2171424-61-4 (2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}acetic acid)

• Product Name: 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}acetic acid
• CAS No: 2171424-61-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6448112
• PubChem ID: 165496594
• Update Time: 2025-05-21

2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}acetic acid
• EN300-1538542
• 2-{2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclohexyl}acetic acid
• 2171424-61-4

• Inchi： 1S/C27H32N2O5/c1-2-23(26(32)28-24-14-8-3-9-17(24)15-25(30)31)29-27(33)34-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,17,22-24H,2-3,8-9,14-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17?,23-,24?/m1/s1
• InChI Key： ICKFZBHCUFHCMJ-OVOLAFONSA-N
• SMILES： OC(CC1CCCCC1NC([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}acetic acid

Introduction to 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}acetic Acid (CAS No. 2171424-61-4)

The compound 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}acetic acid, identified by the CAS registry number 2171424-61-4, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in peptide synthesis and its potential as a building block for more intricate bioactive molecules.

The molecular structure of this compound is characterized by a cyclohexane ring substituted with a butanamide group, which itself is modified by a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group, a widely used protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the amine during synthesis. The stereochemistry at the chiral center (denoted by the R configuration) is critical for determining the compound's biological activity and selectivity. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this enantiomerically pure compound, further enhancing its utility in research and development.

Recent research has focused on the application of this compound in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic properties. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in disease pathways. The integration of computational chemistry tools, such as molecular docking and dynamics simulations, has provided deeper insights into its binding interactions with target proteins, paving the way for rational drug design.

In terms of synthesis, this compound can be prepared via a multi-step process involving peptide coupling reactions and stereoselective syntheses. The use of Fmoc chemistry allows for precise control over the reaction sequence, ensuring high yields and purity. Innovations in catalytic asymmetric synthesis have further streamlined the production process, making it more accessible for large-scale applications.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure and purity. These analytical methods are essential for ensuring the reliability of experimental data and maintaining quality control standards in pharmaceutical research.

Looking ahead, the versatility of 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}acetic acid positions it as a valuable tool in both academic and industrial settings. Its role as a precursor for more complex molecules underscores its importance in advancing therapeutic interventions. As research continues to explore its biological potential, this compound is expected to contribute significantly to the development of novel drugs targeting various diseases.